Cas no 1013785-57-3 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1013785-57-3
• MF: C₂₂H₁₈N₄O₂S
• MW: 402.468923091888
• CID: 6201371
• PubChem ID: 16952737
• Update Time: 2025-05-20

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• N-(5-benzoyl-4-phenylthiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide
• SR-01000912820-1
• AKOS024649040
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2,5-dimethylpyrazole-3-carboxamide
• SR-01000912820
• F2447-0066
• 1013785-57-3

• Inchi： 1S/C22H18N4O2S/c1-14-13-17(26(2)25-14)21(28)24-22-23-18(15-9-5-3-6-10-15)20(29-22)19(27)16-11-7-4-8-12-16/h3-13H,1-2H3,(H,23,24,28)
• InChI Key： GURPVROGVCIAHM-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1C(C1C=CC=CC=1)=O)NC(C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 402.11504700g/mol
• Monoisotopic Mass: 402.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

N-(5-Benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1013785-57-3): A Comprehensive Overview

The compound N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1013785-57-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule is characterized by the presence of a thiazole ring and a pyrazole ring, both of which are fused with other functional groups to create a highly functionalized molecule.

The thiazole ring in this compound is substituted with a benzoyl group at position 5 and a phenyl group at position 4. These substituents contribute to the aromaticity and stability of the molecule, while also influencing its electronic properties. The pyrazole ring, on the other hand, is substituted with two methyl groups at positions 1 and 3, as well as a carboxamide group at position 5. This substitution pattern suggests that the molecule may exhibit amide functionalities, which are often associated with hydrogen bonding capabilities and potential bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets. For instance, the benzoyl group in the thiazole ring may act as a lipophilic moiety, enhancing the molecule's ability to cross cellular membranes. Similarly, the carboxamide group in the pyrazole ring could serve as a site for further chemical modification or interaction with biological systems.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions. Key steps in its synthesis include the formation of the thiazole ring through cyclization reactions and subsequent substitution reactions to introduce the benzoyl and phenyl groups. The final step typically involves coupling reactions to introduce the carboxamide group onto the pyrazole ring.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide critical insights into the molecular structure and purity of the compound. For example, NMR spectroscopy can be used to confirm the presence of specific functional groups and their relative positions within the molecule.

In terms of applications, N-(5-benzoyl-4-phenyl-1,3-thiazol-2